4-phenyl-5-[2-(pyrrolidine-1-sulfonyl)ethyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-phenyl-3-(2-pyrrolidin-1-ylsulfonylethyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H18N4O2S2/c19-22(20,17-9-4-5-10-17)11-8-13-15-16-14(21)18(13)12-6-2-1-3-7-12/h1-3,6-7H,4-5,8-11H2,(H,16,21)
• InChI Key: QSNJZVURBXKEFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)CCC2=NNC(=S)N2C3=CC=CC=C3
• Molecular Formula: C14H18N4O2S2
• Molecular Weight: 338.5 g/mol

Description

4-phenyl-5-[2-(pyrrolidine-1-sulfonyl)ethyl]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C14H18N4O2S2 and its molecular weight is 338.5 g/mol. The purity is usually 95%.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '4-phenyl-5-[2-(pyrrolidine-1-sulfonyl)ethyl]-4H-1,2,4-triazole-3-thiol' involves the reaction of 4-phenyl-4H-1,2,4-triazole-3-thiol with 2-bromoethyl pyrrolidine-1-sulfonate in the presence of a base to form the desired product.

Starting Materials
4-phenyl-4H-1,2,4-triazole-3-thiol, 2-bromoethyl pyrrolidine-1-sulfonate, Base (e.g. NaOH, KOH)

Reaction
Step 1: Dissolve 4-phenyl-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g. DMF, DMSO) and add the base., Step 2: Add 2-bromoethyl pyrrolidine-1-sulfonate to the reaction mixture and stir at room temperature for several hours., Step 3: Purify the crude product by column chromatography using a suitable eluent (e.g. ethyl acetate/hexanes) to obtain the desired product.